Cas no 913650-33-6 (2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid)

• Product Name: 2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid
• CAS No: 913650-33-6
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• CID: 2129012
• Update Time: 2023-08-04

2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid
• 2-[(5-chloro-2-hydroxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
• OYDRXJOODNECLC-UHFFFAOYSA-N
• Y6491
• 2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid

• Inchi： 1S/C11H8ClNO3S/c12-7-1-2-9(14)6(3-7)4-10-13-8(5-17-10)11(15)16/h1-3,5,14H,4H2,(H,15,16)
• InChI Key： OYDRXJOODNECLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1=NC(C(=O)O)=CS1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 98.7